Cas no 53780-81-7 (MOLYBDENUM (V) TRICHLORIDE-ISOPROPOXIDE)

• Product Name: MOLYBDENUM (V) TRICHLORIDE-ISOPROPOXIDE
• CAS No: 53780-81-7
• MF: C₆H₁₆Cl₃MoO₂
• MW: 322.489042282104
• CID: 891059
• Update Time: 2025-05-21

MOLYBDENUM (V) TRICHLORIDE-ISOPROPOXIDE Chemical and Physical Properties

Names and Identifiers

• MOLYBDENUM (V) TRICHLORIDE-ISOPROPOXIDE

• Inchi： 1S/2C3H8O.3ClH.Mo/c2*1-3(2)4;;;;/h2*3-4H,1-2H3;3*1H;/q;;;;;+3/p-3
• InChI Key： JVWWBSIISOXHDE-UHFFFAOYSA-K
• SMILES： [Mo](Cl)(Cl)Cl.OC(C)C.OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• Water Partition Coefficient: Soluble in water (hydrolyzes).
• Sensitiveness: Moisture Sensitive

MOLYBDENUM (V) TRICHLORIDE-ISOPROPOXIDE Security Information

• Hazardous Material transportation number：UN2924
• HazardClass：3
• PackingGroup：II

Additional information on MOLYBDENUM (V) TRICHLORIDE-ISOPROPOXIDE

Molybdenum (V) Trichloride-Isopropoxide: A Comprehensive Overview

Molybdenum (V) Trichloride-Isopropoxide, also known by its CAS number 53780-81-7, is a unique chemical compound that has garnered significant attention in the fields of materials science, catalysis, and organic synthesis. This compound, with the molecular formula MoCl₃(OCH(CH₃)₂), is a molybdenum-based complex that exhibits intriguing chemical properties and potential applications. Recent advancements in its synthesis, characterization, and utilization have further highlighted its importance in modern chemistry.

The structure of molybdenum (V) trichloride-isopropoxide is characterized by a central molybdenum atom in the +5 oxidation state, coordinated by three chloride ions and one isopropoxide ligand. This arrangement imparts the compound with a distinct electronic configuration, making it highly reactive under certain conditions. The isopropoxide ligand plays a crucial role in stabilizing the molybdenum center and influencing its reactivity. Recent studies have explored the influence of this ligand on the compound's catalytic properties, revealing its potential in asymmetric catalysis and organometallic reactions.

One of the most notable applications of molybdenum (V) trichloride-isopropoxide lies in its use as a precursor for molybdenum-based catalysts. These catalysts have been employed in various industrial processes, including olefin polymerization and hydrogenation reactions. The compound's ability to form stable metal-organic frameworks (MOFs) has also been a focal point of recent research. MOFs derived from molybdenum (V) trichloride-isopropoxide exhibit high surface area and tunable pore sizes, making them ideal candidates for gas storage and separation applications.

In addition to its catalytic applications, molybdenum (V) trichloride-isopropoxide has shown promise in organic synthesis. Its ability to facilitate cross-coupling reactions under mild conditions has made it a valuable reagent in the construction of complex organic molecules. Recent breakthroughs have demonstrated its utility in synthesizing biologically active compounds, such as those with potential anticancer properties. These findings underscore the compound's versatility and its growing role in medicinal chemistry.

The synthesis of molybdenum (V) trichloride-isopropoxide typically involves the reaction of molybdenum chloride with isopropanol under controlled conditions. This process requires precise stoichiometric control to ensure the formation of the desired product. Researchers have recently explored alternative synthetic routes, including solvent-free methods and microwave-assisted synthesis, which offer improved yields and reduced reaction times.

From an environmental standpoint, molybdenum (V) trichloride-isopropoxide has been investigated for its potential in waste water treatment. Its ability to adsorb heavy metal ions from contaminated water streams has been attributed to its unique coordination chemistry. This application aligns with global efforts to develop sustainable chemical processes and highlights the compound's broader impact beyond traditional industrial uses.

In conclusion, molybdenum (V) trichloride-isopropoxide stands as a remarkable example of how advanced chemical research can unlock novel applications for even well-known compounds. With ongoing investigations into its electronic structure, catalytic capabilities, and environmental applications, this compound continues to be a subject of intense scientific interest. As research progresses, it is likely that new avenues for its utilization will emerge, further cementing its importance in contemporary chemistry.